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Compound Name: Magnesium,(e)-but-2-enedioate

Cat. No.: B14872834

Get Quote

Technical Whitepaper | Version 2.0[1]

Executive Technical Summary
Magnesium (E)-but-2-enedioate, commonly known as Magnesium Fumarate, represents a

high-bioavailability organic magnesium salt utilized in pharmaceutical and nutraceutical

applications.[1] Unlike inorganic sources (e.g., Magnesium Oxide) which suffer from poor

solubility and passivation effects, the fumarate salt leverages the dicarboxylate anion to

enhance aqueous solubility and facilitate paracellular absorption.

This guide details the molecular architecture, solid-state properties, and solution dynamics of

Magnesium Fumarate, providing actionable protocols for its synthesis and characterization.

Molecular Architecture & Coordination Chemistry[1]
Chemical Identity[1][2][3]

IUPAC Name: Magnesium (E)-but-2-enedioate[1][2]

Molecular Formula:
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(Anhydrous)

Molar Mass: 138.36 g/mol (Anhydrous)[2]

CAS Registry: 7704-71-4 (Anhydrous), 14168-74-2 (Tetrahydrate)[1]

Stereochemistry and Ligand Binding
The anion is the trans isomer of but-2-enedioic acid (fumaric acid). The rigid double bond

restricts rotation, maintaining the two carboxylate groups on opposite sides of the planar

molecule (

point group).

In the solid state, the

ion typically adopts an octahedral coordination geometry. The carboxylate oxygens of the
fumarate ligand act as monodentate or bidentate donors. In hydrated forms (most commonly
the tetrahydrate), water molecules occupy the remaining coordination sites, forming a stable
hydration shell that dictates the material's dissolution kinetics.

Key Structural Feature: The trans configuration prevents the formation of internal cyclic

anhydrides (unlike the cis maleate isomer), contributing to the high thermal stability of the salt

up to dehydration temperatures.

Solid-State Characterization
Crystalline Nature and Polymorphism
Magnesium fumarate is isolated as a white, crystalline powder. While specific space group data

for commercial lots is often proprietary, X-Ray Powder Diffraction (XRPD) is the gold standard

for batch-to-batch consistency.

Habit: Typically prismatic or needle-like crystals depending on the crystallization rate.

Hydration State: Commonly exists as a tetrahydrate (

). The water of crystallization is held within the lattice, requiring significant thermal energy for
removal.
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Thermal Analysis (Predicted Behavior)
Thermal decomposition follows a distinct multi-stage profile, critical for determining processing

limits (e.g., extrusion or tablet compression).

Temperature Range Event Mechanistic Insight

80°C – 120°C Dehydration
Loss of loosely bound surface

water.[1]

120°C – 180°C Lattice Dehydration

Stepwise loss of coordinated

water (

).[1]

> 350°C Decomposition

Decarboxylation and

breakdown of the fumarate

backbone to MgO and

carbonaceous residue.[1]

Solution-State Dynamics[1]
Solubility Profile
Unlike Magnesium Oxide (virtually insoluble), Magnesium Fumarate exhibits moderate to high

water solubility, driven by the solvation energy of the fumarate anion.

Predicted Solubility (

): ~19.2 g/L (ALOGPS model).

pH Dependence: Solubility increases significantly in acidic environments (stomach pH 1.5–

3.5) due to the protonation of the fumarate anion (

,

), shifting the equilibrium toward dissolution.

Dissociation and Speciation
Upon dissolution, the salt dissociates completely:
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The released

is immediately hydrated to

. The "stripping" of this hydration shell is the rate-limiting step for transport through ion
channels (TRPM6/7).

Bio-Performance & Pharmacokinetics
The superior bioavailability of Magnesium Fumarate compared to inorganic salts is attributed to

its solubility and the metabolic fate of the ligand. Fumarate is an intermediate in the Krebs cycle

(Citric Acid Cycle), suggesting it serves as a metabolically compatible carrier that does not

accumulate toxically.

Absorption Pathways
Magnesium absorption occurs via two distinct mechanisms based on luminal concentration.

Figure 1: Dual-mechanism absorption pathway of Magnesium in the intestine.
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Experimental Protocols
Synthesis of Magnesium Fumarate (Precipitation
Method)
Objective: Synthesize high-purity Magnesium Fumarate from Fumaric Acid and Magnesium

Carbonate.

Reagents:

Fumaric Acid (ACS Reagent, >99%)
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Magnesium Carbonate (Basic, Heavy)

Deionized Water (>18 MΩ)

Workflow:
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Figure 2: Synthesis workflow for Magnesium Fumarate via neutralization.
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Step-by-Step Procedure:
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Preparation: Suspend 130 g of Magnesium Carbonate in 500 mL of deionized water in a 1L

jacketed reactor.

Reaction: Heat the slurry to 85°C. Slowly add 160 g of Fumaric Acid over 30 minutes to

manage

evolution.

Digestion: Maintain stirring at 90°C for 2 hours to ensure complete neutralization. The

solution should become clear.

Crystallization: Filter the hot solution to remove particulates. Cool the filtrate slowly to 5°C to

induce crystallization.

Isolation: Collect crystals via vacuum filtration. Wash with cold ethanol (optional) to remove

surface impurities.

Drying: Dry the cake at 105°C until constant weight is achieved.

Solubility Determination (Shake-Flask Method)
Objective: Quantify the saturation solubility of the synthesized salt.

Excess Addition: Add excess Magnesium Fumarate to 50 mL of buffer (pH 1.2, 4.5, and 6.8)

in glass vials.

Equilibration: Shake at 25°C for 24 hours.

Sampling: Filter supernatant through a 0.45 µm PTFE syringe filter.

Analysis: Dilute filtrate and analyze Magnesium content via ICP-OES or Complexometric

Titration (EDTA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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